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Compound of Interest

Compound Name: Methyl chlorate
CAS No.: 91589-75-2
Cat. No.: B14362130
Get Quote
. J

Warning: Methyl chlorate (CHsClOs) is a dangerously unstable and highly explosive
compound. It is not a commercially available chemical, and its formation is to be avoided under
all circumstances. Due to its extreme sensitivity and potential for spontaneous detonation,
there are no standard laboratory disposal procedures for this substance. The information
provided herein constitutes an emergency protocol for situations where the accidental
presence of methyl chlorate is suspected. The primary objective is to ensure personnel safety
through immediate evacuation and contact with specialized emergency responders.

Immediate Safety and Emergency Plan

If there is any reason to suspect the presence of methyl chlorate, treat it as an active
explosive threat. The following procedural steps are mandatory and must be followed without
deviation.

e Cease All Operations Immediately: Halt all work in the vicinity. Do not attempt to move,
touch, or disturb the suspected material or its container.
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» Alert Personnel: Verbally and calmly alert all personnel in the immediate area of the potential
danger.

o Evacuate the Area:
o Immediately evacuate the laboratory and adjacent areas.
o Follow established emergency evacuation routes.
o Do not use elevators.
 Isolate the Area:
o Prevent all access to the affected area.

o If possible and safe to do so from a remote location, close doors to the laboratory where
the substance is located.

o Contact Emergency Services:

[¢]

From a safe location, call your institution's emergency number or the local emergency
services (e.g., 911 or equivalent).

o Clearly state that you have a "suspected highly explosive and unstable chemical
compound.”

o Provide the exact location.

o Inform them that specialized assistance from an Explosive Ordnance Disposal (EOD) or
Hazardous Materials (HazMat) team with explosive handling capabilities is required.

» Notify Institutional Safety Office: Contact your organization's Environmental Health and
Safety (EHS) or equivalent safety office and inform them of the situation.

Hazard Analysis

Methyl chlorate is an organic chlorate. Chlorates are powerful oxidizing agents, and their
combination with organic material creates highly unstable and explosive mixtures.[1] Organic

© 2026 BenchChem. All rights reserved. 2/6 Tech Support


https://www.benchchem.com/product/b14362130/docs?utm_src=pdf-body#emergency-protocol-management-of-suspected-methyl-chlorate
https://en.wikipedia.org/wiki/Chlorate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14362130?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

chlorates are known to be exceptionally dangerous due to their inherent instability, with a
significant risk of spontaneous detonation during storage.[2] The primary hazards are:

» Extreme Explosive Instability: Highly sensitive to shock, friction, heat, and light.
e Spontaneous Detonation: Can detonate without any apparent trigger.[2]
o Powerful Oxidizer: Forms explosive mixtures with almost any combustible material.[1]

Decomposition of related compounds suggests that a methyl chlorate detonation or
decomposition would produce a variety of highly toxic and/or flammable gases.

Potential Decomposition
Compound/Class Key Hazards
Products

Strong oxidizers; form

explosive mixtures with organic ) )
Chlorates Oxygen, toxic chlorine fumes.

matter, sulfur, powdered

metals; unstable.[1][3]

Flammable gas; containers

may explode in fire; Hydrogen chloride, phosgene,
Methyl Chloride _ Y p. _ yered _ Prosg

incompatible with oxidizing carbon monoxide.[4][6]

agents.[4][5]

Highly flammable; . )
) Methanol, hydrochloric acid,
decomposes on heating to o
Methyl Chloroformate ) carbon dioxide, phosgene.[7]
produce toxic fumes; reacts ]

violently with water.[7][8]

Experimental Protocols

No experimental protocols for the handling or disposal of methyl chlorate are available or
advisable due to its extreme danger. All efforts should be directed at preventing its formation.

Emergency Response Workflow
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The following diagram outlines the mandatory logical workflow in the event of suspected
methyl chlorate presence.

Emergency Protocol: Suspected Methyl Chlorate
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Caption: Emergency response workflow for suspected methyl chlorate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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